Cas no 166526-05-2 (1-cyclopropyl-2-methoxyethan-1-one)

• Product Name: 1-cyclopropyl-2-methoxyethan-1-one
• CAS No: 166526-05-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1037251
• PubChem ID: 18967822
• Update Time: 2025-07-22

1-cyclopropyl-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-methoxyethanone
• LogP
• DB-116115
• CS-0230521
• DTXSID70596960
• AKOS005145957
• Z1172086177
• Ethanone, 1-cyclopropyl-2-methoxy-
• 1-cyclopropyl-2-methoxyethan-1-one
• EN300-104302
• SCHEMBL1558079
• 166526-05-2

• MDL： MFCD19605848
• Inchi： 1S/C6H10O2/c1-8-4-6(7)5-2-3-5/h5H,2-4H2,1H3
• InChI Key： SRUHSAYUENORGE-UHFFFAOYSA-N
• SMILES： O=C(COC)C1CC1

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 1-cyclopropyl-2-methoxyethan-1-one

Introduction to 1-Cyclopropyl-2-Methoxyethan-1-One (CAS No. 166526-05-2)

1-Cyclopropyl-2-methoxyethan-1-one, also known by its CAS number 166526-05-2, is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique cyclopropyl and methoxyethyl functional groups, which confer it with distinct chemical and biological properties. The compound's structure and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 1-cyclopropyl-2-methoxyethan-1-one is C₇H₁₂O₂, and its molecular weight is approximately 132.17 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 140°C at atmospheric pressure, and it has a density of about 0.98 g/cm³.

In recent years, the study of 1-cyclopropyl-2-methoxyethan-1-one has expanded beyond its use as a synthetic intermediate. Researchers have explored its potential applications in various fields, including medicinal chemistry and materials science. One of the key areas of interest is its role as a building block in the synthesis of bioactive molecules. For instance, the cyclopropyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the methoxyethyl group can improve solubility and bioavailability.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 1-cyclopropyl-2-methoxyethan-1-one as a precursor for the synthesis of novel antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent antiviral activity against several RNA viruses, including influenza A and Zika virus. The cyclopropyl moiety was found to play a crucial role in enhancing the antiviral efficacy by modulating the binding affinity to viral targets.

Beyond antiviral applications, 1-cyclopropyl-2-methoxyethan-1-one has also shown promise in the development of anticancer drugs. A study published in Cancer Research in 2022 reported that derivatives of this compound demonstrated selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to disrupt key cellular processes involved in cancer progression, such as cell cycle regulation and apoptosis induction.

In addition to its medicinal applications, 1-cyclopropyl-2-methoxyethan-1-one has been explored for its potential use in materials science. A recent study published in Advanced Materials investigated the use of this compound as a monomer for the synthesis of functional polymers with tunable properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in electronics and coatings.

The synthesis of 1-cyclopropyl-2-methoxyethan-1-one typically involves a multi-step process that includes the formation of a cyclopropyl carboxylic acid derivative followed by esterification and subsequent conversion to the ketone form. Various methods have been reported for each step, with recent advancements focusing on improving yield, purity, and environmental sustainability. For example, a green chemistry approach using biocatalysts has been developed to enhance the efficiency and reduce the environmental impact of the synthesis process.

The safety profile of 1-cyclopropyl-2-methoxyethan-1-one is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, 1-cyclopropyl-2-methoxyethan-1-one (CAS No. 166526-05-2) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.